Cas no 115687-29-1 (1-Benzyl-pyrrolidine-3-carboxylic Acid Amide)

• Product Name: 1-Benzyl-pyrrolidine-3-carboxylic Acid Amide
• CAS No: 115687-29-1
• MF: C₁₂H₁₆N₂O
• MW: 204.268242835999
• MDL: MFCD06658994
• CID: 63182
• PubChem ID: 329771120
• Update Time: 2025-08-03

1-Benzyl-pyrrolidine-3-carboxylic Acid Amide Chemical and Physical Properties

Names and Identifiers

• 1-Benzylpyrrolidine-3-carboxamide
• 1-Benzyl-pyrrolidine-3-carboxamide
• 1-Benzyl-pyrrolidine-3-carboxylic acid amide
• HNAGHMKIPMKKBB-UHFFFAOYSA-N
• AC-4766
• 115687-29-1
• DTXSID90590304
• 1-Benzyl-pyrrolidine-3-carboxylic acid amide, AldrichCPR
• SCHEMBL2450749
• ETHYLBUTYRATE
• AKOS015839136
• AB25842
• FT-0642818
• AB2674
• MFCD06658994
• 3-Pyrrolidinecarboxamide, 1-(phenylmethyl)-
• DB-041284
• 1-Benzyl-pyrrolidine-3-carboxylic Acid Amide

• MDL： MFCD06658994
• Inchi： 1S/C12H16N2O/c13-12(15)11-6-7-14(9-11)8-10-4-2-1-3-5-10/h1-5,11H,6-9H2,(H2,13,15)
• InChI Key： HNAGHMKIPMKKBB-UHFFFAOYSA-N
• SMILES： O=C(C1CCN(CC2C=CC=CC=2)C1)N

Computed Properties

• Exact Mass: 204.12600
• Monoisotopic Mass: 204.126
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.3A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.157
• Boiling Point: 376.7°Cat760mmHg
• Flash Point: 181.6°C
• Refractive Index: 1.587
• PSA: 46.33000
• LogP: 1.63200

1-Benzyl-pyrrolidine-3-carboxylic Acid Amide Security Information

• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• Hazard Category Code： 25
• Safety Instruction： 45
• Hazardous Material Identification：
• HazardClass：IRRITANT